Cas no 2126878-41-7 ([2-(Ethanesulfonyl)pyridin-4-yl]methanol)

• Product Name: [2-(Ethanesulfonyl)pyridin-4-yl]methanol
• CAS No: 2126878-41-7
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5560371
• PubChem ID: 130360876
• Update Time: 2025-06-22

[2-(Ethanesulfonyl)pyridin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19277452
• [2-(ethanesulfonyl)pyridin-4-yl]methanol
• 2126878-41-7
• EN300-37368974
• [2-(Ethanesulfonyl)pyridin-4-yl]methanol

• Inchi： 1S/C8H11NO3S/c1-2-13(11,12)8-5-7(6-10)3-4-9-8/h3-5,10H,2,6H2,1H3
• InChI Key： QASYUZHHEMHDEP-UHFFFAOYSA-N
• SMILES： S(C1C=C(CO)C=CN=1)(CC)(=O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on [2-(Ethanesulfonyl)pyridin-4-yl]methanol

Chemical Profile of [2-(Ethanesulfonyl)pyridin-4-yl]methanol (CAS No. 2126878-41-7)

[2-(Ethanesulfonyl)pyridin-4-yl]methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2126878-41-7, features a unique structural framework that combines a pyridine ring with an ethanesulfonyl functional group, terminated with a hydroxymethyl moiety. The molecular architecture of this compound not only makes it an intriguing subject for synthetic chemists but also positions it as a potential candidate for various biological and therapeutic applications.

The structural composition of [2-(Ethanesulfonyl)pyridin-4-yl]methanol includes a pyridine core, which is a well-known heterocyclic aromatic system widely prevalent in numerous bioactive molecules. The pyridine ring is electron-deficient due to the nitrogen atom's sp2 hybridization, making it susceptible to nucleophilic attack and capable of forming hydrogen bonds. This characteristic is particularly advantageous in drug design, as it allows for the establishment of specific interactions with biological targets.

Attached to the pyridine ring is an ethanesulfonyl group, represented chemically as -SO₂CH₂CH₃. This sulfonyl group introduces both electron-withdrawing and lipophilic properties to the molecule. The sulfonyl moiety is known for its ability to enhance binding affinity and metabolic stability, making it a common feature in pharmacophores. The presence of this group in [2-(Ethanesulfonyl)pyridin-4-yl]methanol suggests that the compound may exhibit improved pharmacokinetic profiles compared to analogous structures lacking such functionality.

The terminal hydroxymethyl (-CH₂OH) group further diversifies the chemical properties of this compound. Hydroxymethyl groups are versatile functional groups that can participate in hydrogen bonding, influence solubility, and serve as points for further derivatization. In pharmaceutical contexts, hydroxymethyl groups are often incorporated to enhance solubility and improve oral bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of [2-(Ethanesulfonyl)pyridin-4-yl]methanol with greater precision. Studies using quantum mechanics-based methods have suggested that this compound may interact with various enzymes and receptors due to its structural features. Specifically, the combination of the pyridine ring and the ethanesulfonyl group could facilitate binding to targets involved in inflammatory pathways, making this compound a promising lead for developing novel therapeutic agents.

In vitro experiments have begun to explore the potential biological effects of [2-(Ethanesulfonyl)pyridin-4-yl]methanol. Preliminary data indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting its utility in modulating biological processes. For instance, interactions with cytoprotective enzymes have been observed, which could have implications for neuroprotective therapies or anti-inflammatory treatments. Additionally, the compound's ability to cross cell membranes has been assessed, providing insights into its potential pharmacokinetic behavior.

The synthesis of [2-(Ethanesulfonyl)pyridin-4-yl]methanol represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as sulfonylation reactions and functional group interconversions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. The development of efficient synthetic routes not only underscores the compound's synthetic accessibility but also paves the way for large-scale production if future studies confirm its therapeutic potential.

The growing interest in heterocyclic compounds like [2-(Ethanesulfonyl)pyridin-4-yl]methanol is driven by their diverse biological activities and structural versatility. Researchers are increasingly leveraging computational tools to identify novel heterocyclic scaffolds with therapeutic promise. The integration of machine learning algorithms into drug discovery pipelines has expedited the identification of promising candidates, such as this compound, which may otherwise remain overlooked in traditional screening methods.

Future research directions for [2-(Ethanesulfonyl)pyridin-4-yl]methanol include further exploration of its pharmacological profile through more comprehensive in vitro and in vivo studies. Investigating its mechanism of action will be crucial in understanding how it interacts with biological targets and elicits its effects. Additionally, exploring derivatives of this compound could reveal enhanced or modified activities suitable for specific therapeutic applications.

The impact of [2-(Ethanesulfonyl)pyridin-4-yl]methanol on pharmaceutical research extends beyond its immediate biological activity. Its unique structural features offer insights into how molecular design can influence drug-like properties such as solubility, bioavailability, and target specificity. As synthetic chemists continue to develop innovative methodologies for constructing complex molecules, compounds like this one exemplify the potential for discovering new therapeutic agents.

In conclusion, [2-(Ethanesulfonyl)pyridin-4-yl]methanol (CAS No. 2126878-41-7) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its combination of a pyridine ring, an ethanesulfonyl group, and a hydroxymethyl moiety endows it with unique chemical properties that make it an attractive candidate for drug development. Ongoing research efforts are expected to yield valuable insights into its biological activity and therapeutic utility, further solidifying its importance in medicinal chemistry.